![molecular formula C13H12N2O3 B6413749 6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% CAS No. 1262011-35-7](/img/structure/B6413749.png)
6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95%
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Overview
Description
6-Amino-3-(2-hydroxymethylphenyl)picolinic acid (6-AMHPPA) is a synthetic compound with a wide range of applications in the scientific research and medical fields. It is a derivative of picolinic acid, a naturally occurring substance found in plants, fungi, and bacteria, and is often used as a building block in the synthesis of other compounds. 6-AMHPPA has been used in various research applications due to its unique properties, and has also been studied for its potential therapeutic benefits. We will also explore the potential future directions for 6-AMHPPA research.
Scientific Research Applications
6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% has been used in a variety of scientific research applications, including as a catalyst in organic synthesis and as a fluorescent probe in biological assays. It has also been used as a ligand in metal-catalyzed cross-coupling reactions, and as a building block in the synthesis of other compounds. 6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% has also been used as a fluorescent label for imaging and tracking molecules in living cells.
Mechanism of Action
6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% has been studied for its potential therapeutic effects, and its mechanism of action is believed to involve the inhibition of enzymes involved in the biosynthesis of prostaglandins. Prostaglandins are hormones that play an important role in inflammation and other physiological processes, and the inhibition of their biosynthesis is thought to be beneficial in certain conditions.
Biochemical and Physiological Effects
6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% has been studied for its potential therapeutic effects, and has been found to have anti-inflammatory and analgesic properties. It has also been found to have anti-cancer effects, and has been shown to inhibit the growth of certain cancer cells in laboratory studies. 6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% has also been studied for its potential neuroprotective effects, and has been found to protect neurons from oxidative damage.
Advantages and Limitations for Lab Experiments
The use of 6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% in laboratory experiments has several advantages. It is a synthetic compound that is relatively easy to synthesize in high yields and with high purity. It is also relatively stable and has a long shelf-life. However, there are also some limitations to its use in laboratory experiments. 6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% is a relatively new compound and its effects in living organisms are not fully understood, so its use in laboratory experiments should be done with caution.
Future Directions
There are several potential future directions for 6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% research. One potential area of research is the development of new synthesis methods for 6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% that are more efficient and economical. Another potential area of research is the exploration of the potential therapeutic effects of 6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% in humans. Additionally, further research is needed to better understand the mechanism of action of 6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% and its biochemical and physiological effects in living organisms. Finally, further research is needed to explore the potential applications of 6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% in other scientific research fields.
Synthesis Methods
6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% can be synthesized from picolinic acid using a two-step process. In the first step, picolinic acid is reacted with a Grignard reagent (e.g., ethylmagnesium bromide) to form an intermediate compound. In the second step, this intermediate compound is then reacted with an aldehyde (e.g., benzaldehyde) to form 6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95%. This method has been used to synthesize 6-Amino-3-(2-hydroxymethylphenyl)picolinic acid, 95% in high yields and with high purity.
properties
IUPAC Name |
6-amino-3-[2-(hydroxymethyl)phenyl]pyridine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3/c14-11-6-5-10(12(15-11)13(17)18)9-4-2-1-3-8(9)7-16/h1-6,16H,7H2,(H2,14,15)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFQLKZUIZHTMMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CO)C2=C(N=C(C=C2)N)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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